Cas no 379261-04-8 (1H-Indole-2,3-dimethanol, 5-methyl-4-nitro-)

• Product Name: 1H-Indole-2,3-dimethanol, 5-methyl-4-nitro-
• CAS No: 379261-04-8
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 1486721
• Update Time: 2024-08-24

1H-Indole-2,3-dimethanol, 5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dimethanol, 5-methyl-4-nitro-

• Inchi： 1S/C11H12N2O4/c1-6-2-3-8-10(11(6)13(16)17)7(4-14)9(5-15)12-8/h2-3,12,14-15H,4-5H2,1H3
• InChI Key： RZXXMRGCILSSRW-UHFFFAOYSA-N
• SMILES： N1C2=C(C([N+]([O-])=O)=C(C)C=C2)C(CO)=C1CO

Computed Properties

• Exact Mass: 236.07976

Experimental Properties

• Density: 1.498±0.06 g/cm3(Predicted)
• Melting Point: 132-134 °C
• Boiling Point: 529.7±45.0 °C(Predicted)
• PSA: 99.39
• pka: 14.13±0.10(Predicted)